6-Methyl-2-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-methyl-2-[[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C20H21N5O2/c1-14-2-5-19(26)25(23-14)13-15-6-10-24(11-7-15)20(27)16-3-4-17-18(12-16)22-9-8-21-17/h2-5,8-9,12,15H,6-7,10-11,13H2,1H3
• InChI Key: SKZBWFLXJRRZHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CCN(CC2)C(=O)C3=CC4=NC=CN=C4C=C3
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

6-Methyl-2-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Conformation

In research conducted by Shen et al. (2012), a compound with a similar structural framework, specifically focusing on the carbonyl and carboxyl groups' alignment with the quinoline ring and the conformations of the piperazine and oxadiazinane rings, was analyzed. This study provides insights into the structural and conformational aspects of related compounds (Shen, Qian, Gu, & Hu, 2012).

Synthesis and Chemical Transformations

Kim et al. (1990) explored the synthesis of pyrrolo[1,2-a]quinoxalines, highlighting the chemical transformations and reaction mechanisms involved, which are relevant to compounds with quinoxaline structures (Kim, Kurasawa, Yoshii, Masuyama, Takada, & Okamoto, 1990).

Novel Compound Synthesis and Applications

Research by Mahgoub (1990) on the synthesis of new quinoxaline derivatives offers insights into the potential applications of similar compounds in various scientific fields (Mahgoub, 1990).

Design and Synthesis for Specific Targets

Shindikar and Viswanathan (2005) focused on the design and synthesis of novel fluoroquinolones, which is relevant to the synthesis strategies and target-specific applications of compounds containing quinoxaline structures (Shindikar & Viswanathan, 2005).

Antiviral Activity and Interferon Induction

Shibinskaya et al. (2010) investigated compounds with indolo[2,3-b]quinoxalines structures for their antiviral activity and ability to induce interferon, providing a perspective on the biomedical applications of similar compounds (Shibinskaya, Lyakhov, Mazepa, Andronati, Turov, Zholobak, & Spivak, 2010).